Cas no 29102-61-2 (1,3,5-Tris(4-aminophenyl)benzene)

• Product Name: 1,3,5-Tris(4-aminophenyl)benzene
• CAS No: 29102-61-2
• MF: C₂₄H₁₅N₃O₆
• MW: 441.392405748367
• CID: 1095665
• PubChem ID: 2748882
• Update Time: 2025-04-20

1,3,5-Tris(4-aminophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tris(4-aminophenyl)benzene
• 1,​3,​5-​Tris(4-​nitrophenyl)​benzene
• 1,​3,​5-​Tris(p-​nitrophenyl)​benzene
• 4',4',4''-Trinitro-triphenylbenzol
• CS-0311823
• 29102-61-2
• HS-7642
• 1,3,5-tris(4-nitrophenyl)benzene
• 4,4''-Dinitro-5'-(4-nitrophenyl)-1,1':3',1''-terphenyl
• AKOS004904474
• SCHEMBL9321465
• 4'-NITRO-3,5-BIS(4-NITROPHENYL)-1,1'-BIPHENYL
• 1,1':3',1''-Terphenyl, 4,4''-dinitro-5'-(4-nitrophenyl)-

• MDL： MFCD01109403
• Inchi： 1S/C24H15N3O6/c28-25(29)22-7-1-16(2-8-22)19-13-20(17-3-9-23(10-4-17)26(30)31)15-21(14-19)18-5-11-24(12-6-18)27(32)33/h1-15H
• InChI Key： GCJMOUZZEAVLLT-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=C(C2C=CC(=CC=2)[N+](=O)[O-])C=C(C2C=CC(=CC=2)[N+](=O)[O-])C=1)=O

Computed Properties

• Exact Mass: 441.09600
• Monoisotopic Mass: 441.09608521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 138Ų

Experimental Properties

• PSA: 137.46000
• LogP: 7.98180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives